molecular formula C14H10Cl2N2O3 B3840255 N'-(2,3-dichlorobenzylidene)-3,5-dihydroxybenzohydrazide

N'-(2,3-dichlorobenzylidene)-3,5-dihydroxybenzohydrazide

Cat. No. B3840255
M. Wt: 325.1 g/mol
InChI Key: AUPBUEMAVZYXFX-REZTVBANSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N'-(2,3-dichlorobenzylidene)-3,5-dihydroxybenzohydrazide, also known as DBC, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. DBC is a hydrazone derivative of 3,5-dihydroxybenzoic acid, which is a natural product found in many plants.

Mechanism of Action

The mechanism of action of N'-(2,3-dichlorobenzylidene)-3,5-dihydroxybenzohydrazide is not fully understood, but it is believed to involve multiple pathways. This compound has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells by activating various signaling pathways, including the p53 pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, and anticancer activities. This compound has been reported to scavenge free radicals and reduce oxidative stress, which is a major contributor to many diseases, including cancer and Alzheimer's disease. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are involved in the inflammatory response. Additionally, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, which can lead to the inhibition of tumor growth.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N'-(2,3-dichlorobenzylidene)-3,5-dihydroxybenzohydrazide in lab experiments is its versatility. This compound can be easily synthesized and modified to suit a variety of experimental needs. Additionally, this compound has been shown to exhibit low toxicity in vitro, which makes it a suitable candidate for further investigation in vivo. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are many potential future directions for the study of N'-(2,3-dichlorobenzylidene)-3,5-dihydroxybenzohydrazide. One area of research that has received significant attention is the development of this compound-based anticancer drugs. This compound has been shown to exhibit potent anticancer activity in vitro, and further investigation is needed to determine its efficacy in vivo. Additionally, the use of this compound as a plant growth regulator and as a corrosion inhibitor in materials science is an area of research that holds promise for future applications. Finally, the development of new synthetic methods for the preparation of this compound derivatives is an area of research that could lead to the discovery of new compounds with unique properties and potential applications.

Scientific Research Applications

N'-(2,3-dichlorobenzylidene)-3,5-dihydroxybenzohydrazide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities. It has been reported to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the formation of beta-amyloid plaques, which are a hallmark of the disease.
In agriculture, this compound has been studied as a potential herbicide and fungicide. It has been shown to inhibit the growth of various plant pathogens, including Fusarium oxysporum and Botrytis cinerea. This compound has also been investigated for its potential use as a plant growth regulator, as it has been shown to promote the growth of tomato plants.
In materials science, this compound has been studied for its potential use as a corrosion inhibitor and as a precursor for the synthesis of metal-organic frameworks.

properties

IUPAC Name

N-[(E)-(2,3-dichlorophenyl)methylideneamino]-3,5-dihydroxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10Cl2N2O3/c15-12-3-1-2-8(13(12)16)7-17-18-14(21)9-4-10(19)6-11(20)5-9/h1-7,19-20H,(H,18,21)/b17-7+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AUPBUEMAVZYXFX-REZTVBANSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1)Cl)Cl)C=NNC(=O)C2=CC(=CC(=C2)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC(=C(C(=C1)Cl)Cl)/C=N/NC(=O)C2=CC(=CC(=C2)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10Cl2N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.1 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N'-(2,3-dichlorobenzylidene)-3,5-dihydroxybenzohydrazide
Reactant of Route 2
Reactant of Route 2
N'-(2,3-dichlorobenzylidene)-3,5-dihydroxybenzohydrazide
Reactant of Route 3
Reactant of Route 3
N'-(2,3-dichlorobenzylidene)-3,5-dihydroxybenzohydrazide
Reactant of Route 4
N'-(2,3-dichlorobenzylidene)-3,5-dihydroxybenzohydrazide
Reactant of Route 5
Reactant of Route 5
N'-(2,3-dichlorobenzylidene)-3,5-dihydroxybenzohydrazide
Reactant of Route 6
N'-(2,3-dichlorobenzylidene)-3,5-dihydroxybenzohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.